Cas no 10514-61-1 (4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate)

• Product Name: 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate
• CAS No: 10514-61-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD22420299
• CID: 2108576
• PubChem ID: 67041728
• Update Time: 2025-05-23

4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-methyl-1h-pyrazole-4,5-dicarboxylate
• 2-methyl-2H-pyrazole-3,4-dicarboxylic acid diethyl ester
• SDMCYZMWHMFJEU-UHFFFAOYSA-N
• 1H-Pyrazole-4,5-dicarboxylicacid,1-methyl-,4,5-diethylester
• Y5879
• 1H-Pyrazole-4,5-dicarboxylic acid, 1-methyl-, 4,5-diethyl ester
• 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate

• MDL： MFCD22420299
• Inchi： 1S/C10H14N2O4/c1-4-15-9(13)7-6-11-12(3)8(7)10(14)16-5-2/h6H,4-5H2,1-3H3
• InChI Key： SDMCYZMWHMFJEU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)OCC)C=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 303.2±22.0 °C at 760 mmHg
• Flash Point: 137.2±22.3 °C
• PSA: 70.42000
• LogP: 0.77350
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate

Recent Advances in the Study of 4,5-Diethyl 1-Methyl-1H-Pyrazole-4,5-Dicarboxylate (CAS: 10514-61-1)

The compound 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate (CAS: 10514-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is of particular interest due to its versatile chemical structure, which serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of heterocyclic compounds with potential therapeutic effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate can be efficiently transformed into pyrazolo[3,4-d]pyrimidine derivatives, which exhibit promising inhibitory activity against specific kinase targets involved in cancer progression. The study highlighted the compound's utility in facilitating the construction of complex molecular scaffolds with high selectivity and potency.

Further research has also investigated the compound's physicochemical properties and reactivity. A recent ACS Omega publication (2024) detailed a comprehensive spectroscopic and computational analysis of 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate, revealing insights into its electronic structure and stability under various conditions. These findings are critical for optimizing its use in synthetic pathways and ensuring reproducibility in large-scale pharmaceutical production.

In addition to its synthetic applications, the compound has been evaluated for its direct biological activity. Preliminary in vitro studies conducted in 2024 suggest that 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate may modulate specific metabolic pathways in inflammatory cells, though further validation is required to confirm these effects. Researchers are particularly interested in its potential to serve as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as scalability of synthesis, bioavailability, and toxicity profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 4,5-diethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate (CAS: 10514-61-1) represents a valuable building block in medicinal chemistry with diverse potential applications. Continued research into its synthetic utility and biological activity is expected to yield significant contributions to the development of next-generation therapeutics. The compound's versatility and the growing body of research supporting its use underscore its importance in the field of chemical biology and pharmaceutical sciences.